Cas no 5331-68-0 (1,1,3-Propanetricarboxylicacid, 1,1-diethyl 3-methyl ester)

• Product Name: 1,1,3-Propanetricarboxylicacid, 1,1-diethyl 3-methyl ester
• CAS No: 5331-68-0
• MF: C₁₁H₁₈O₆
• MW: 246.257024288177
• CID: 384673
• PubChem ID: 220068
• Update Time: 2025-04-19

1,1,3-Propanetricarboxylicacid, 1,1-diethyl 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1,3-Propanetricarboxylicacid, 1,1-diethyl 3-methyl ester
• (Diethyl-3-methyl)-1,1,3-propantricarboxylat
• AC1NRRAH
• diethyl (2-methoxycarbonylethyl)malonate
• diethyl [2-(methoxycarbonyl)ethyl]malonate
• Phosphonic acid, (6-(4-hydroxyphenoxy)hexyl)-, diethyl ester
• Phosphonic acid, [6-(4-hydroxyphenoxy)hexyl]-, diethyl ester
• Propan-1,1,3-tricarbonsaeure-1,1-diaethylester-3-methylester
• Propan-1.1-dicarbonsaeurediaethylester-3-carbonsaeuremethylester
• propane-1,1,3-tricarboxylic acid-1,1-diethyl e
• HRDIKQFHFOTXDL-UHFFFAOYSA-N
• NSC2315
• 1,1,3-PROPANETRICARBOXYLIC ACID, 1,1-DIETHYL 3-METHYL ESTER
• NSC-2315
• DTXSID80967905
• 5331-68-0
• 1,1-diethyl 3-methyl propane-1,1,3-tricarboxylate
• diethyl 2-(carbomethoxyethyl)malonate
• SCHEMBL11534434
• 1,3-PROPANETRICARBOXYLIC ACID, 1,1-DIETHYL 3-METHYL ESTER

• Inchi： 1S/C11H18O6/c1-4-16-10(13)8(11(14)17-5-2)6-7-9(12)15-3/h8H,4-7H2,1-3H3
• InChI Key： HRDIKQFHFOTXDL-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CCC(=O)OC)=O

Computed Properties

• Exact Mass: 246.11034
• Monoisotopic Mass: 246.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.114
• Boiling Point: 277.7°Cat760mmHg
• Flash Point: 115°C
• Refractive Index: 1.44
• PSA: 78.9
• LogP: 0.68200